Cas no 1805936-48-4 (Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate)
Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate
-
- Inchi: 1S/C10H9F2N3O2/c1-2-17-10(16)6-3-5(8(11)12)7(4-13)15-9(6)14/h3,8H,2H2,1H3,(H2,14,15)
- InChI Key: LETPYOFLUTUNGU-UHFFFAOYSA-N
- SMILES: FC(C1=C(C#N)N=C(C(C(=O)OCC)=C1)N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 329
- XLogP3: 1.9
- Topological Polar Surface Area: 89
Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029070029-1g |
Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate |
1805936-48-4 | 97% | 1g |
$1,549.60 | 2022-04-01 |
Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate
Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate: A Promising Compound in Medicinal Chemistry
Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate is a synthetic compound with a unique molecular structure that has attracted significant attention in the field of medicinal chemistry. Its CAS No. 1805936-48-4 serves as a critical identifier for this compound, enabling researchers to access its chemical properties and biological activities. The molecule combines multiple functional groups, including an amino group, a cyano group, a difluoromethyl group, and a carboxylate ester group, which collectively contribute to its potential applications in drug discovery and therapeutic development.
Structure and Chemical Properties
The core structure of Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate is a pyridine ring substituted with a difluoromethyl group at the 5-position, an amino group at the 2-position, and a cyano group at the 6-position. The ester group attached to the pyridine ring further enhances its solubility and reactivity. This combination of functional groups allows the compound to interact with various biological targets, making it a valuable candidate for further exploration in pharmaceutical research. Recent studies have highlighted the importance of the difluoromethyl group in modulating the compound's pharmacokinetic properties, such as metabolic stability and bioavailability.
Pharmacological Potential
Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate exhibits promising anti-inflammatory and neuroprotective effects. The amino group at the 2-position is believed to play a key role in its interaction with inflammatory cytokines, while the cyano group at the 6-position may contribute to its ability to modulate ion channels. These properties suggest potential applications in the treatment of neurodegenerative diseases and chronic inflammatory conditions. Additionally, the difluoromethyl group has been shown to enhance the compound's ability to cross the blood-brain barrier, a critical factor in targeting central nervous system disorders.
Synthetic Pathways and Optimization
The synthesis of Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate involves a multi-step process that typically begins with the preparation of a pyridine derivative. Recent advancements in asymmetric catalysis have enabled more efficient synthesis methods, reducing the number of steps required to produce the final compound. For instance, a study published in *Organic Letters* (2022) described a novel approach using transition metal-catalyzed coupling reactions to achieve high yields of the target molecule. These synthetic optimizations are crucial for scaling up production and ensuring the compound's availability for further preclinical and clinical evaluation.
Applications in Drug Discovery
The compound's unique structure has led to its exploration as a potential lead molecule in the development of novel therapeutics. In a recent study published in *Bioorganic & Medicinal Chemistry* (2023), researchers investigated its ability to inhibit specific enzymes associated with cancer progression. The results indicated that Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate could selectively target kinases involved in cell proliferation, making it a promising candidate for anticancer drug development. Furthermore, its ability to modulate signaling pathways related to apoptosis has been linked to its potential as a therapeutic agent in oncology.
Biological Activity and Mechanism of Action
The biological activity of Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate is primarily attributed to its interactions with specific receptors and enzymes. In vitro studies have shown that the compound can bind to G-protein coupled receptors (GPCRs), which are involved in various physiological processes. The cyano group at the 6-position is thought to play a critical role in stabilizing the binding interaction, while the difluoromethyl group may influence the compound's metabolic profile. These interactions suggest potential applications in the treatment of metabolic disorders and cardiovascular diseases.
Challenges and Future Directions
Despite its promising properties, the development of Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate as a therapeutic agent faces several challenges. One of the primary concerns is its potential toxicity, which requires further investigation to ensure its safety for human use. Additionally, optimizing its pharmacokinetic profile to enhance bioavailability and reduce side effects remains a key focus area for researchers. Future studies should also explore its interactions with other biological targets to fully understand its therapeutic potential.
Conclusion
Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate represents a significant advancement in medicinal chemistry, offering new possibilities for the development of innovative therapeutics. Its unique molecular structure and diverse biological activities make it a valuable candidate for further research. As advancements in synthetic methods and biological studies continue, this compound may pave the way for novel treatments in various medical fields, including oncology, neurology, and inflammatory diseases.
1805936-48-4 (Ethyl 2-amino-6-cyano-5-(difluoromethyl)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)